Cas no 195386-03-9 (1,4-Phthalazinedione, 5-amino-2,3-dihydro-, monosilver(1+) salt)

• Product Name: 1,4-Phthalazinedione, 5-amino-2,3-dihydro-, monosilver(1+) salt
• CAS No: 195386-03-9
• MF: C₈H₆AgN₃O₂
• MW: 284.02034330368
• CID: 116770
• Update Time: 2023-04-01

1,4-Phthalazinedione, 5-amino-2,3-dihydro-, monosilver(1+) salt Chemical and Physical Properties

Names and Identifiers

• 1,4-Phthalazinedione,5-amino-2,3-dihydro-, silver(1+) salt (1:1)
• 1,4-Phthalazinedione, 5-amino-2,3-dihydro-, monosilver(1+) salt

• Inchi： 1S/C8H7N3O2.Ag/c9-5-3-1-2-4-6(5)8(13)11-10-7(4)12;/h1-3H,(H4,9,10,11,12,13);/q;+1/p-1
• InChI Key： YRKQPSTVDGIPRH-UHFFFAOYSA-M
• SMILES： [Ag+].C1(=O)C2=C(C(N)=CC=C2)C(=O)N[N-]1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 839
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 4.9